2-Fluoro-3-nitrophenol
Overview
Description
2-Fluoro-3-nitrophenol, also known as 2-Fluoronitrophenol or 2-FNP, is a nitrophenol compound that has been used in scientific research due to its unique properties. It is a white crystalline solid that has a melting point of 79-80°C. It is soluble in water and organic solvents, and is used in a variety of applications, including as an intermediate in the synthesis of other compounds, in analytical chemistry, and in the study of the mechanism of action of drugs.
Scientific Research Applications
Synthesis and Chemical Applications
- 2-Fluoro-3-nitrophenol serves as an important intermediate in the synthesis of various chemicals. For instance, it has been used in the synthesis of 3-Fluoro-4-nitrophenol from 2,4-difluoronitrobenzene, involving methoxylation and demethylation processes (Zhang Zhi-de, 2011). Similarly, another synthesis method of 3-Fluoro-4-nitrophenol from m-fluoroaniline has been reported, using diazotization, hydrolysis, nitration, and isomer separation (Lu Zhou, 2008).
- This compound is also a precursor in the preparation of 3-Fluoro-4-Aminophenol, a product characterized for its purity and high production rate, achieved through catalytic hydrogenation using Pd-Fe/SiO2 catalyst (Zhang Xiao-wei, 2009).
Biomedical and Environmental Applications
- In the biomedical field, this compound has been used in imaging β-galactosidase activity. It is part of a novel class of NMR active molecules, providing crucial insights in gene-reporter studies for future in vivo investigations (V. Kodibagkar et al., 2006).
- From an environmental perspective, nitrophenols, including this compound, are studied for their implications in the atmosphere and waterways. Their reactions, formation, and environmental impact are critical areas of ongoing research (M. Harrison et al., 2005).
Mechanism of Action
Target of Action
Nitrophenols, the broader class of compounds to which 2-fluoro-3-nitrophenol belongs, are known to interact with various biological targets, including enzymes and cellular structures, leading to a range of biological effects .
Mode of Action
Nitrophenols, in general, can undergo redox cycling in biological systems, leading to the generation of reactive oxygen species (ROS). These ROS can cause oxidative stress, leading to cellular damage .
Biochemical Pathways
Nitrophenols can potentially disrupt various cellular processes, including energy metabolism and signal transduction, due to their redox activity and the resulting production of ros .
Pharmacokinetics
They can undergo metabolic transformations, including reduction and conjugation, and are primarily excreted in the urine .
Result of Action
The generation of ros through the redox activity of nitrophenols can lead to oxidative stress, causing damage to cellular structures, including lipids, proteins, and dna .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, factors such as pH, temperature, and the presence of other substances can affect its solubility, stability, and reactivity .
Properties
IUPAC Name |
2-fluoro-3-nitrophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO3/c7-6-4(8(10)11)2-1-3-5(6)9/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZOGSUCWBIPKDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)O)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50633120 |
Source
|
| Record name | 2-Fluoro-3-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50633120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
179816-26-3 |
Source
|
| Record name | 2-Fluoro-3-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50633120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-3-nitrophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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